Cas no 690643-26-6 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine
• CAS No: 690643-26-6
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5419137
• Update Time: 2025-05-22

1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-4-[(2,5-dimethylphenyl)sulfonyl]piperazine
• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C20H24N2O4S/c1-15-3-4-16(2)20(11-15)27(23,24)22-9-7-21(8-10-22)13-17-5-6-18-19(12-17)26-14-25-18/h3-6,11-12H,7-10,13-14H2,1-2H3
• InChI Key： DOFPJNUSZRYBEV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC(C)=CC=C1C)N1CCN(CC1)CC1=CC=C2C(OCO2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine

Research Brief on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine (CAS: 690643-26-6)

The compound 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine (CAS: 690643-26-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a benzodioxole moiety linked to a piperazine ring via a methylene bridge, and a 2,5-dimethylbenzenesulfonyl group. These structural elements contribute to its interactions with various biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter systems, including serotonin and dopamine receptors.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 690643-26-6 acts as a selective antagonist for the 5-HT2A receptor, with a binding affinity (Ki) of 12 nM. This selectivity is attributed to the steric and electronic effects of the 2,5-dimethylbenzenesulfonyl group, which enhances receptor-ligand interactions. The study also reported that the compound exhibits minimal off-target effects, making it a potential candidate for the treatment of psychiatric disorders such as schizophrenia and depression.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 690643-26-6 inhibits the proliferation of certain cancer cell lines, particularly those overexpressing the PI3K/AKT/mTOR pathway. The compound's mechanism of action involves the disruption of protein-protein interactions critical for cancer cell survival. These findings suggest a dual therapeutic potential, warranting further investigation in preclinical models.

Despite these promising results, challenges remain in the development of 690643-26-6 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is focused on optimizing the compound's pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(2,5-dimethylbenzenesulfonyl)piperazine represents a versatile scaffold with significant potential in both CNS and oncology applications. Future studies should prioritize the elucidation of its precise molecular mechanisms and the development of derivatives with enhanced therapeutic profiles. The compound's unique structural and pharmacological attributes position it as a promising candidate for further drug discovery efforts.